Cas no 5437-22-9 (Thiodicarbonic diamide([(H2N)C(S)]2S), N,N'-dimethyl-)
5437-22-9 structure
Product Name:Thiodicarbonic diamide([(H2N)C(S)]2S), N,N'-dimethyl-
CAS No:5437-22-9
MF:C4H8N2S3
MW:180.314716339111
CID:385864
PubChem ID:3809849
Update Time:2025-04-19
Thiodicarbonic diamide([(H2N)C(S)]2S), N,N'-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiodicarbonic diamide([(H2N)C(S)]2S), N,N'-dimethyl-
- methylcarbamothioyl N-methylcarbamodithioate
- N-methyl-1-(methylthiocarbamoylsulfanyl)methanethioamide
- N,N'-dimethyldicarbonotrithioic diamide
- DTXSID00396738
- 5437-22-9
- NSC15982
- SCHEMBL1057812
- N,N'-Dimethyltrithiodicarbonic diamide
- NSC-15982
-
- Inchi: 1S/C4H8N2S3/c1-5-3(7)9-4(8)6-2/h1-2H3,(H,5,7)(H,6,8)
- InChI Key: MJQUUQZMGJEVJG-UHFFFAOYSA-N
- SMILES: S(C(NC)=S)C(NC)=S
Computed Properties
- Exact Mass: 179.98500
- Monoisotopic Mass: 179.985
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.324
- Boiling Point: 250.7°Cat760mmHg
- Flash Point: 105.4°C
- Refractive Index: 1.661
- PSA: 113.54000
- LogP: 1.51000
Thiodicarbonic diamide([(H2N)C(S)]2S), N,N'-dimethyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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